Cas no 88951-97-7 (Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester)

• Product Name: Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester
• CAS No: 88951-97-7
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 618644
• PubChem ID: 11033390
• Update Time: 2025-04-19

Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester
• (2-acetyl-4-methylphenyl) 2-methoxybenzoate
• 88951-97-7
• AKOS005132724
• DTXSID50452737

• Inchi： 1S/C17H16O4/c1-11-8-9-16(14(10-11)12(2)18)21-17(19)13-6-4-5-7-15(13)20-3/h4-10H,1-3H3
• InChI Key： PVJARDVSXPGJKR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1OC)=O)C1C=CC(C)=CC=1C(C)=O

Computed Properties

• Exact Mass: 284.10485899g/mol
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų